Cas no 88489-79-6 (Benzoic acid, 3-[(heptafluoropropyl)sulfonyl]-)

Benzoic acid, 3-[(heptafluoropropyl)sulfonyl]- structure
88489-79-6 structure
Product Name:Benzoic acid, 3-[(heptafluoropropyl)sulfonyl]-
CAS No:88489-79-6
MF:C10H5F7O4S
MW:354.198126554489
CID:630788
PubChem ID:15584699
Update Time:2025-04-19

Benzoic acid, 3-[(heptafluoropropyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-[(heptafluoropropyl)sulfonyl]-
    • 3-(1,1,2,2,3,3,3-heptafluoropropylsulfonyl)benzoic acid
    • DTXSID80575049
    • 88489-79-6
    • 3-(1,1,2,2,3,3,3-Heptafluoropropane-1-sulfonyl)benzoic acid
    • Inchi: 1S/C10H5F7O4S/c11-8(12,9(13,14)15)10(16,17)22(20,21)6-3-1-2-5(4-6)7(18)19/h1-4H,(H,18,19)
    • InChI Key: QKCNLSMGGKDTTE-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C(=O)O)C=1)(C(C(C(F)(F)F)(F)F)(F)F)(=O)=O

Computed Properties

  • Exact Mass: 353.97967694g/mol
  • Monoisotopic Mass: 353.97967694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 535
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 79.8Ų

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